Cas no 590376-91-3 (6-Chloro-2-(2-chlorophenyl)quinoline-4-carboxylic acid)

• Product Name: 6-Chloro-2-(2-chlorophenyl)quinoline-4-carboxylic acid
• CAS No: 590376-91-3
• MF: C₁₆H₉Cl₂NO₂
• MW: 318.154162168503
• MDL: MFCD03420110
• CID: 1069556
• PubChem ID: 3943454
• Update Time: 2025-04-20

6-Chloro-2-(2-chlorophenyl)quinoline-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 6-Chloro-2-(2-chlorophenyl)quinoline-4-carboxylic acid
• 6-CHLORO-2-(2-CHLOROPHENYL)-QUINOLINE-4-CARBOXYLIC ACID
• DTXSID60398137
• 590376-91-3
• STK441310
• SB72373
• VS-05877
• 6-CHLORO-2-(2-CHLOROPHENYL)QUINOLINE-4-CARBOXYLICACID
• BBL017129
• MFCD03420110
• CS-0317505
• AKOS003327638
• ALBB-000601

• MDL： MFCD03420110
• Inchi： 1S/C16H9Cl2NO2/c17-9-5-6-14-11(7-9)12(16(20)21)8-15(19-14)10-3-1-2-4-13(10)18/h1-8H,(H,20,21)
• InChI Key： LXGSLRADSMSFOP-UHFFFAOYSA-N
• SMILES： ClC1C=CC2C(C=1)=C(C(=O)O)C=C(C1C=CC=CC=1Cl)N=2

Computed Properties

• Exact Mass: 317.0010339g/mol
• Monoisotopic Mass: 317.0010339g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 21
• Rotatable Bond Count: 2
• Complexity: 393
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.6
• Topological Polar Surface Area: 50.2Ų

6-Chloro-2-(2-chlorophenyl)quinoline-4-carboxylic acid Security Information

• Hazardous Material Identification：
• HazardClass：IRRITANT